- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Synrise Material Co. Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Alkaline earth metal dithionites
Alkaline earth metal dithionites, a class of inorganic compounds featuring the presence of alkaline earth metals (such as calcium, magnesium, or barium) combined with dithionate anions, are widely recognized for their reducing properties and reactivity. These compounds generally consist of two sulfur atoms linked by a bridging oxygen atom, forming a -S-S- structure, which is attached to the metal ion through negative charges. Calcium dithionite (CaS2O4), magnesium dithionite (MgS2O4), and barium dithionite (BaS2O4) are some commonly encountered members of this family.
Alkaline earth metal dithionites are often used in various chemical processes, including bleaching agents, dye reduction agents, and water treatment applications due to their strong reducing power. They play a crucial role in the paper industry for brightening pulp and improving brightness of the final product. Additionally, these compounds find application in textile industries as effective decolorizing agents. Their mild nature makes them suitable for sensitive materials without causing damage or degradation.
In aqueous solutions, they can dissociate into metal ions and dithionate anions, which readily undergo redox reactions, making them useful in controlled chemical reductions. The precise reactivity of these compounds can be tailored by varying the alkaline earth metal ion, leading to applications across diverse industries ranging from pharmaceuticals to environmental remediation.

-
Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
-
The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
-
Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
-
Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
-
Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...